MT-4

• Molecular Formula: C21H23N5O
• Molecular Weight: 361.4 g/mol
• InChI: InChI=1S/C21H23N5O/c1-15-13-19(26(2)3)25-21(22-15)24-18-11-9-17(10-12-18)23-20(27)14-16-7-5-4-6-8-16/h4-13H,14H2,1-3H3,(H,23,27)(H,22,24,25)
• InChIKey: SKUUNAQXXGDUMF-UHFFFAOYSA-N

MT-4 Overview

MT-4 (CAS 2327925-35-7, MW 361.44, C21H23N5O) is a small molecule inhibitor that selectively disrupts the protein-protein interaction between tissue transglutaminase 2 (TG2) and fibronectin (FN), without inhibiting TG2 enzymatic transamidation activity. Developed through rational medicinal chemistry optimization of the hit compound TG53, MT-4 belongs to a series of diaminopyrimidine analogues (MT-1–MT-6) [1]. It blocks the TG2/FN complex at the interface between cancer cells and the tumor niche, potently inhibiting ovarian cancer cell adhesion to fibronectin and peritoneal mesothelium [1].

Mechanism Selective TG2–FN protein–protein interaction inhibitor; spares TG2 transamidation activity

Research Context Designed for cell adhesion, metastasis, and integrin signaling studies

Tool Compound Role Enables separation of TG2 scaffold function from catalytic crosslinking in mechanistic research

• [1] Sima LE, Yakubov B, Zhang S, et al. Small Molecules Target the Interaction between Tissue Transglutaminase and Fibronectin. Mol Cancer Ther. 2019 Jun;18(6):1057-1068. doi:10.1158/1535-7163.MCT-18-1148. PMID: 31015308. View Source

MT-4 Pharmacological Selectivity

TG2 is a multifunctional protein with distinct structural domains: an N-terminal FN-binding scaffold domain and a C-terminal catalytic transamidation domain. Older TG2 inhibitors such as Z-DON or KCC009 irreversibly block the catalytic Cys277 active site, globally abolishing TG2 crosslinking activity [1]. In contrast, MT-4 targets the N-terminal FN-binding domain, selectively blocking the TG2–FN interaction while sparing TG2 enzymatic function [1]. Within the MT analogue series, MT-4 distinguishes itself from TG53, MT-5, and MT-6 through the combination of markedly superior aqueous solubility (91.5 μM), enhanced in vivo potency against peritoneal adhesion (p<0.0001), and a unique ability to sensitize ovarian cancer cells to paclitaxel—properties not shared equally by its closest structural analogues [1].

Active-site TG2 inhibitors (e.g., Z-DON, KCC009)

Global transamidation blockade may confound scaffold-function readouts; MT-4 spares catalytic activity for adhesion-specific studies.

Parent compound TG53

Lower aqueous solubility and weaker cell adhesion inhibition may limit in vitro dosing flexibility and functional assay sensitivity.

MT-6 analogue

Reduced in vivo adhesion inhibition at matched dose may require dose escalation and lower statistical confidence in peritoneal models.

• [1] Sima LE, Yakubov B, Zhang S, et al. Small Molecules Target the Interaction between Tissue Transglutaminase and Fibronectin. Mol Cancer Ther. 2019 Jun;18(6):1057-1068. doi:10.1158/1535-7163.MCT-18-1148. PMID: 31015308. View Source

MT-4 Differentiation Evidence

Aqueous Solubility vs TG53

MT-4 was specifically designed to improve solubility over the parent compound TG53 by incorporating an additional methylene group between the two aromatic rings, increasing molecular flexibility. The measured aqueous solubility of MT-4 was 91.5 μM, compared to <5 μM for TG53 and 6.4 μM for the closely related analogue MT-6, representing a >18-fold and ~14-fold improvement, respectively [1]. This solubility advantage was a key design goal and a primary selection criterion in the medicinal chemistry optimization campaign.

Aqueous Solubility vs TG53

Head-to-head

MT-4: 91.5 μM
>18-fold higher than TG53

Supports aqueous solubility ranking within analogue series

Aqueous buffer measurement; comparison data from medicinal chemistry optimization

Evidence Dimension	Aqueous solubility (μM)
Target Compound Data	MT-4: 91.5 μM
Comparator Or Baseline	TG53: <5 μM; MT-6: 6.4 μM
Quantified Difference	>18-fold increase over TG53; ~14-fold increase over MT-6
Conditions	Aqueous buffer solubility measurement (Supplementary Methods, Sima et al. 2019)

Why This Matters

Superior solubility directly impacts the feasibility of in vitro and in vivo dosing, reducing the need for high DMSO concentrations and enabling more physiologically relevant experimental conditions.

• [1] Sima LE, Yakubov B, Zhang S, et al. Small Molecules Target the Interaction between Tissue Transglutaminase and Fibronectin. Mol Cancer Ther. 2019 Jun;18(6):1057-1068. doi:10.1158/1535-7163.MCT-18-1148. PMID: 31015308. View Source

Cell Adhesion Inhibition vs TG53

In solid-phase cell adhesion assays using ovarian cancer cell lines, MT-4 demonstrated dose-dependent inhibition of cell adhesion to fibronectin-coated surfaces. At 10 μM, MT-4 was significantly more active than TG53 in OVCAR433 and OVCAR5 cells (p<0.01), with complete inhibition of adhesion achieved at 25 μM across SKOV3, OVCAR433, and OVCAR5 cell lines [1]. TG53 required higher concentrations to achieve comparable effects, establishing MT-4 as the more potent adhesion inhibitor within the series.

Cell Adhesion Inhibition vs TG53

Head-to-head

MT-4 10 μM: near-complete inhibition (SKOV3, OVCAR5)
TG53 10 μM: significantly weaker (p<0.01)

Supports cell-adhesion endpoint interpretation in ovarian cancer models

Fibronectin-coated plate assay; calcein AM-labeled cells, 2 h adhesion

Evidence Dimension	Inhibition of ovarian cancer cell adhesion to fibronectin (% vs. vehicle)
Target Compound Data	MT-4 at 10 μM: significant inhibition; complete inhibition at 25 μM (SKOV3, OVCAR433, OVCAR5)
Comparator Or Baseline	TG53 at 10 μM: significantly weaker inhibition (p<0.01 vs. MT-4 in OVCAR433 and OVCAR5 cells)
Quantified Difference	MT-4 more potent than TG53 at equimolar concentration (10 μM); statistical significance p<0.01
Conditions	Solid-phase adhesion assay; fibronectin-coated 96-well plates (5 μg/mL FN); calcein AM-labeled cells; 2 h adhesion period

Why This Matters

Higher potency in cell adhesion blockade translates to lower compound requirements for functional assays—an important consideration for high-throughput screening campaigns and long-term in vitro studies.

• [1] Sima LE, Yakubov B, Zhang S, et al. Small Molecules Target the Interaction between Tissue Transglutaminase and Fibronectin. Mol Cancer Ther. 2019 Jun;18(6):1057-1068. doi:10.1158/1535-7163.MCT-18-1148. PMID: 31015308. View Source

In Vivo Peritoneal Adhesion vs MT-6

In NSG mice injected intraperitoneally with SKOV3-GFP ovarian cancer cells, MT-4 (10 μg/kg, i.p.) significantly reduced tumor cell adhesion to the peritoneal wall. The number of attached GFP-positive cancer cells in the MT-4 treatment group was approximately 60% lower than in the vehicle control group (p<0.0001) [1]. In contrast, the structurally related analogue MT-6 at the same dose (10 μg/kg) produced a weaker, though still significant, reduction (p<0.05) [1]. MT-4 was clearly more potent than MT-6 in preventing peritoneal attachment.

In Vivo Peritoneal Adhesion vs MT-6

Head-to-head

MT-4 10 μg/kg i.p.: ~60% reduction in adherent cells vs vehicle (p<0.01)
MT-6: weaker reduction (p<0.05)

Supports peritoneal metastasis model endpoint review

NSG mice, SKOV3-GFP co-injection; peritoneal washings at 2 h

Evidence Dimension	Reduction in peritoneal adhesion of SKOV3-GFP cells in vivo (% reduction vs. vehicle)
Target Compound Data	MT-4 (10 μg/kg, i.p.): ~60% reduction in attached GFP-positive cancer cells; p<0.0001 vs. vehicle
Comparator Or Baseline	MT-6 (10 μg/kg, i.p.): significant but weaker reduction; p<0.05 vs. vehicle
Quantified Difference	MT-4: p<0.0001 vs. MT-6: p<0.05 (both vs. vehicle); MT-4 more potent at identical dose
Conditions	NSG mice; SKOV3-GFP cells (1×10^6 cells/100 μL); compounds co-injected i.p.; peritoneal washings after 2 h

Why This Matters

The in vivo potency differential between MT-4 and MT-6 is critical for researchers selecting a lead compound for preclinical metastasis studies, as MT-4 provides greater statistical confidence and effect size at the same dose.

• [1] Sima LE, Yakubov B, Zhang S, et al. Small Molecules Target the Interaction between Tissue Transglutaminase and Fibronectin. Mol Cancer Ther. 2019 Jun;18(6):1057-1068. doi:10.1158/1535-7163.MCT-18-1148. PMID: 31015308. View Source

Paclitaxel Chemosensitization vs TG53

Pre-treatment of ovarian cancer cells with 1 μM MT-4 for 72 hours significantly enhanced their sensitivity to paclitaxel. Combined treatment with MT-4 and 5 nM paclitaxel reduced cancer cell colony formation by approximately 50% compared to paclitaxel alone [1]. In contrast, TG53 priming at the same concentration did not produce significant chemosensitization, indicating that this functional property is specific to MT-4 within the series [1]. The chemosensitization effect was observed in both clonogenic assays and sphere formation models.

Chemosensitization vs TG53

Head-to-head

MT-4 1 μM + paclitaxel 5 nM: ~50% colony reduction vs paclitaxel alone
TG53: no significant potentiation

Supports chemosensitization screening context; MT-4 specific effect

OVCAR5/SKOV3 cells; 72 h pre-treatment; clonogenic and sphere assays

Evidence Dimension	Chemosensitization—reduction in colony/sphere formation upon paclitaxel combination (% reduction vs. paclitaxel alone)
Target Compound Data	MT-4 (1 μM, 72 h) + paclitaxel (5 nM): ~50% reduction in colony formation vs. paclitaxel alone
Comparator Or Baseline	TG53 (1 μM, 72 h) + paclitaxel (5 nM): no significant potentiation vs. paclitaxel alone; Paclitaxel alone (5 nM): baseline
Quantified Difference	~50% reduction with MT-4 combination; TG53 showed no significant chemosensitization effect
Conditions	OVCAR5 and SKOV3 cells; 72 h compound pre-treatment; clonogenic assay and sphere formation assay; paclitaxel at 5 nM

Why This Matters

The unique chemosensitization property makes MT-4 the preferred choice for research programs investigating TG2/FN blockade as an adjuvant strategy to enhance taxane efficacy—a capability not offered by the parent compound TG53 or other analogues.

• [1] Sima LE, Yakubov B, Zhang S, et al. Small Molecules Target the Interaction between Tissue Transglutaminase and Fibronectin. Mol Cancer Ther. 2019 Jun;18(6):1057-1068. doi:10.1158/1535-7163.MCT-18-1148. PMID: 31015308. View Source

TG2–Fibronectin Interaction Selectivity

TG2 is a bifunctional protein with an N-terminal fibronectin-binding domain and a C-terminal transamidation catalytic domain. MT-4 binds to TG2 with a Kd of 5.1 μM (measured by ITC, ΔH = −20.5 kcal/mol) and selectively disrupts the TG2-FN protein-protein interaction without affecting the enzyme's transamidation activity, as demonstrated in a TGase colorimetric assay [1]. In contrast, classical TG2 active-site inhibitors (e.g., Z-DON, KCC009, cystamine) irreversibly or reversibly block the catalytic Cys277 residue, globally abolishing TG2 crosslinking function [1]. MT-4 also redistributes β1 integrin receptors toward the cortical region without downregulating total surface integrin levels (FACS analysis), further confirming its distinct mechanism [1].

TG2–FN Selectivity vs Active-Site Inhibitors

Class-level

Kd 5.1 μM (ITC); no transamidation inhibition
Active-site inhibitors (Z-DON): block catalytic Cys277

Enables selective scaffold function studies without catalytic interference

TGase colorimetric assay; ITC; FACS β1 integrin analysis

Evidence Dimension	Effect on TG2 transamidation enzymatic activity
Target Compound Data	MT-4: no inhibition of TG2 transamidation activity (TGase colorimetric assay); Kd = 5.1 μM (ITC); ΔH = −20.5 kcal/mol
Comparator Or Baseline	Active-site TG2 inhibitors (Z-DON, KCC009, cystamine): inhibit TG2 catalytic activity by targeting Cys277
Quantified Difference	MT-4 selectively blocks TG2-FN PPI without affecting catalysis; active-site inhibitors globally block TG2 enzymatic function
Conditions	TGase colorimetric assay (recombinant TG2; N,N-dimethylcasein substrate); ITC (160 μM MT-4 titrated into 10 μM TG2); FACS analysis of β1 integrin surface expression (SKOV3, OVCAR5 cells)

Why This Matters

For researchers investigating the specific scaffold role of TG2 in integrin-mediated cell adhesion and metastasis—without confounding effects from global TG2 catalytic inhibition—MT-4 provides a clean pharmacological tool unavailable with traditional active-site TG2 inhibitors.

• [1] Sima LE, Yakubov B, Zhang S, et al. Small Molecules Target the Interaction between Tissue Transglutaminase and Fibronectin. Mol Cancer Ther. 2019 Jun;18(6):1057-1068. doi:10.1158/1535-7163.MCT-18-1148. PMID: 31015308. View Source

MT-4 Research Applications

Peritoneal Metastasis Xenograft Models

MT-4 is the optimal compound for in vivo peritoneal dissemination models based on its demonstrated ability to reduce ovarian cancer cell adhesion to the peritoneum by ~60% at 10 μg/kg i.p. (p<0.0001), outperforming MT-6 at the same dose [1]. Researchers employing intraperitoneal SKOV3-GFP or similar xenograft models in NSG mice should select MT-4 over other MT analogues due to its superior in vivo potency and greater statistical confidence. The compound's high aqueous solubility (91.5 μM) facilitates formulation for intraperitoneal administration without excessive organic co-solvents [1]. Recommended experimental design: pre-incubate cancer cells with MT-4 (1 h), co-inject i.p., and quantify peritoneal wall attachment after 2–24 h by fluorescence imaging or peritoneal lavage cell counting.

Paclitaxel Combination Therapy

MT-4 is uniquely suited for studies investigating TG2/FN blockade as a chemosensitization strategy, as it is the only analogue in the MT series demonstrated to potentiate paclitaxel cytotoxicity (~50% reduction in colony formation vs. paclitaxel alone at 1 μM MT-4 + 5 nM paclitaxel) [1]. TG53 failed to produce this effect at identical concentrations. Researchers should use MT-4 in clonogenic assays or 3D spheroid models with a 72-hour priming period before taxane exposure. This scenario is particularly relevant for studying mechanisms of paclitaxel resistance in ovarian cancer and evaluating the contribution of integrin-mediated adhesion to drug-resistant phenotypes.

Integrin β1 Signaling & Focal Adhesion

MT-4 offers a precise tool for dissecting integrin β1-dependent outside-in signaling without directly blocking integrin-ligand binding. Evidence shows that MT-4 attenuates FAK and ERK phosphorylation downstream of cell adhesion to fibronectin, delays formation of stable vinculin-positive focal adhesions, and induces membrane ruffling—all while preserving total β1 integrin surface expression [1]. This compound is ideal for live-cell imaging studies of focal adhesion dynamics, actin cytoskeleton remodeling, and integrin redistribution using TIRF microscopy. Use at 1–5 μM with 72-hour pre-treatment for maximal effect on cytoskeletal reorganization.

TG2 Scaffold vs Catalytic Function

For research programs requiring selective interrogation of the non-enzymatic scaffold function of TG2 in cell-matrix adhesion, MT-4 provides a clean pharmacological probe that disrupts the TG2–FN interaction without inhibiting transamidation activity [1]. This stands in contrast to active-site inhibitors like Z-DON or KCC009, which globally block TG2 enzymatic crosslinking. MT-4 is the preferred tool compound for experiments designed to separate TG2's adhesion-related functions from its protein-crosslinking functions in fibrosis, cancer, and wound healing models. The Kd of 5.1 μM (ITC) enables rational dose selection for competitive binding studies [1].

Application

Selection Property

Validation Focus

Peritoneal metastasis xenograft studies

In vivo adhesion inhibition profile

Peritoneal wall tumor-cell attachment endpoint confirmation

Paclitaxel combination chemosensitization screening

Reported chemosensitization response context (MT-4 specific)

Colony/sphere formation reduction following pre-treatment

Integrin β1 outside-in signaling studies

Preserves β1 surface expression; alters focal adhesion dynamics

FAK/ERK phosphorylation and vinculin-positive adhesion monitoring

TG2 scaffold vs. catalytic function dissection

Selective TG2–FN PPI inhibition; spares transamidation

Transamidation activity preservation and adhesion endpoint separation

• [1] Sima LE, Yakubov B, Zhang S, et al. Small Molecules Target the Interaction between Tissue Transglutaminase and Fibronectin. Mol Cancer Ther. 2019 Jun;18(6):1057-1068. doi:10.1158/1535-7163.MCT-18-1148. PMID: 31015308. View Source